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Compound of Interest

Compound Name: Fas C-Terminal Tripeptide

Cat. No.: B15623289

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Fas receptor (FasR, CD95, or APO-1), a member of the tumor necrosis factor receptor

(TNFR) superfamily, is a key mediator of programmed cell death, or apoptosis.[1][2][3] Upon

binding its ligand, FasL, the receptor trimerizes, initiating a signaling cascade that results in

apoptosis.[1][2][3] This process is critical for immune system homeostasis and the elimination

of cancerous or virally infected cells.[2][4]

A key negative regulator of this pathway is the Fas-associated phosphatase-1 (FAP-1), a

protein tyrosine phosphatase that binds to the C-terminal region of the Fas receptor.[1][3] This

interaction inhibits the formation of the Death-Inducing Signaling Complex (DISC) and

subsequent apoptotic signaling.[1][3] The Fas C-Terminal Tripeptide (Ac-Ser-Leu-Val-OH) is a

synthetic peptide that corresponds to the last three amino acids of the Fas receptor.[1][5] It

competitively inhibits the binding of FAP-1 to the Fas receptor, thereby blocking FAP-1's anti-

apoptotic action and sensitizing resistant cells to Fas-mediated apoptosis.[1][2] These

application notes provide detailed protocols for the use of Fas C-Terminal Tripeptide in cell

culture.
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Product Information and Properties
Proper handling and storage of the Fas C-Terminal Tripeptide are crucial for maintaining its

stability and activity.

Property Description

Sequence Ac-Ser-Leu-Val-OH

Molecular Weight 359.42 g/mol [1][5]

CAS Number 189109-90-8[1]

Appearance White to off-white solid[1]

Solubility
Insoluble in water. Soluble in DMSO (≥35.9

mg/mL) and Ethanol (≥10.04 mg/mL).[1]

Storage (Lyophilized)
Store desiccated at -20°C for up to 36 months.

[1]

Storage (Solution)

Aliquot and store at -20°C. It is recommended to

use within one month to avoid degradation.

Avoid repeated freeze-thaw cycles.[1]

Mechanism of Action
The Fas C-Terminal Tripeptide enhances apoptotic signaling by disrupting the inhibitory

interaction between the Fas receptor and FAP-1.

Fas Receptor Activation: The binding of Fas Ligand (FasL) to the Fas receptor induces its

trimerization.[1][6]

DISC Formation: This conformational change allows for the recruitment of the adaptor

protein FADD (Fas-Associated Death Domain), which in turn recruits procaspase-8 to form

the Death-Inducing Signaling Complex (DISC).[1][6][7]

Caspase Cascade: Within the DISC, procaspase-8 molecules are brought into close

proximity, leading to their auto-activation. Active caspase-8 then initiates a downstream
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cascade by activating effector caspases, such as caspase-3, which carry out apoptosis.[1][5]

[7]

Inhibition by FAP-1: FAP-1 binds to the C-terminal tripeptide motif of the Fas receptor, which

hinders efficient DISC formation and signal transduction, thus inhibiting apoptosis.[1][2]

Action of Fas C-Terminal Tripeptide: The synthetic tripeptide acts as a competitive inhibitor,

binding to FAP-1 and preventing its association with the Fas receptor. This allows the

receptor to participate in the apoptotic signaling cascade.[1][2]
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Caption: Fas signaling pathway and the inhibitory role of the Tripeptide.
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Protocol 1: Reconstitution of Lyophilized Fas C-Terminal
Tripeptide
This protocol describes the preparation of a stock solution from the lyophilized peptide.

Materials:

Lyophilized Fas C-Terminal Tripeptide

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Briefly centrifuge the vial of lyophilized peptide to ensure all the powder is at the bottom.

Based on the desired stock concentration, calculate the required volume of DMSO. For

example, to make a 10 mM stock solution from 1 mg of peptide (MW: 359.42 g/mol ), add

278.2 µL of DMSO.

Add the calculated volume of DMSO to the vial.

Gently vortex or sonicate to ensure the peptide is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C.

Start:
Lyophilized Peptide Centrifuge Vial Add appropriate

volume of DMSO
Vortex/Sonicate

to dissolve
Aliquot stock

solution Store at -20°C End:
Ready-to-use stock

Click to download full resolution via product page

Caption: Workflow for reconstituting lyophilized Fas C-Terminal Tripeptide.
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Protocol 2: Sensitization of Apoptosis-Resistant Cells
This protocol provides a general workflow to assess the ability of the Fas C-Terminal
Tripeptide to sensitize apoptosis-resistant cancer cells (expressing both Fas and FAP-1) to an

apoptotic stimulus like an anti-Fas antibody.

Materials:

Apoptosis-resistant cell line (e.g., DLD-1 colon cancer cells)

Complete cell culture medium

Fas C-Terminal Tripeptide stock solution (in DMSO)

Agonistic anti-Fas antibody (e.g., clone CH11 for human cells)

Phosphate-buffered saline (PBS)

96-well cell culture plates

Apoptosis detection kit (e.g., Annexin V-FITC/Propidium Iodide)

Procedure:

Cell Seeding: Seed the cells at an appropriate density in a 96-well plate and allow them to

adhere overnight.

Pre-incubation with Tripeptide: The next day, treat the cells with varying concentrations of the

Fas C-Terminal Tripeptide (e.g., 30 µM, 50 µM, 100 µM).[8] Include a vehicle control

(DMSO). Pre-incubate the cells for 1-2 hours at 37°C.[2]

Apoptosis Induction: After pre-incubation, add the agonistic anti-Fas antibody to the wells at

a pre-determined optimal concentration (e.g., 0.05-0.1 µg/mL).[2]

Incubation: Incubate the cells for an appropriate duration to induce apoptosis (e.g., 3-16

hours).[2] The optimal time should be determined empirically.
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Apoptosis Assessment: Harvest the cells and stain with Annexin V and Propidium Iodide

according to the manufacturer's protocol. Analyze the cells by flow cytometry to quantify the

percentage of apoptotic cells.

Quantitative Data on Inhibitory Effects:

The following table summarizes the inhibitory effect of Fas C-Terminal Tripeptide on Fas/FAP-

1 binding at different concentrations.

Tripeptide Concentration Fas/FAP-1 Binding Inhibition

30 µM 31.1%

50 µM 44.3%

100 µM 87.6%

1 mM 100.7%

Data sourced from MedchemExpress.[8]

Visualization of Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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